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Compound of Interest

Compound Name:
4-Iodo-1H-indazole-6-carboxylic

acid

CAS No.: 1799412-32-0

Cat. No.: B11844498

Get Quote

Introduction & Strategic Importance
1H-indazole-6-carboxylic acid is a privileged scaffold in drug discovery, frequently utilized in the

synthesis of kinase inhibitors and other targeted therapeutics[1]. Functionalizing the C3

position with an iodine atom yields 3-iodo-1H-indazole-6-carboxylic acid, a highly versatile

intermediate. This molecule possesses orthogonal reactivity: the C3-iodide serves as a robust

handle for palladium-catalyzed cross-couplings (e.g., Suzuki, Sonogashira), while the C6-

carboxylic acid can independently undergo amidation or esterification to build molecular

complexity[2].

Mechanistic Causality: Why C3?
The regioselective iodination at the C3 position is driven by the intrinsic electronic properties of

the indazole bicyclic system. Under basic conditions (e.g., using Potassium Hydroxide, KOH),

the relatively acidic N1 proton is removed, generating an indazole anion. This deprotonation

significantly increases the electron density of the pyrazole ring via resonance. Consequently,

the C3 carbon becomes highly nucleophilic, facilitating a rapid Electrophilic Aromatic
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Substitution ( SE​Ar ) when exposed to an electrophilic iodine source like I2​or N-

Iodosuccinimide (NIS)[1].

The choice of a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), is critical; it fully

solubilizes the organic substrate and the inorganic base while leaving the nucleophilic anion

unsolvated and highly reactive.

Experimental Workflows & Logical Relationships
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Iodination pathway and orthogonal functionalization of 1H-indazole-6-carboxylic acid.

Experimental Protocols
Protocol A: Base-Mediated Iodination using I2​/KOH
(Scalable Standard)
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This method is the industry standard for scale-up due to the low cost of reagents and

straightforward isolation via precipitation[3].

Reagents:

1H-indazole-6-carboxylic acid: 1.0 eq

Potassium Hydroxide (KOH, finely crushed): 3.0 - 4.0 eq

Iodine ( I2​): 1.5 - 2.0 eq

Solvent: Anhydrous DMF

Quench: Saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​)

Acidification: 1M or 2M HCl

Step-by-Step Procedure:

Deprotonation: Charge a clean, dry round-bottom flask with 1H-indazole-6-carboxylic acid

(1.0 eq) and anhydrous DMF (approx. 10 mL per gram of substrate). Add crushed KOH (4.0

eq) to the solution. Stir the suspension at 25 °C for 30–45 minutes.

Causality Insight: Adequate time must be given to ensure complete deprotonation to the

highly nucleophilic anionic state.

Electrophilic Addition: Cool the reaction mixture to 0 °C using an ice bath. Add I2​(2.0 eq)

portion-wise to control the mild exotherm.

Reaction Propagation: Remove the ice bath and allow the mixture to warm to 25 °C. Stir for

3 to 12 hours[3].

Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The starting material

will disappear, and the product will present a distinct [M+H]+ peak at m/z 288.9.

Quenching: Pour the dark reaction mixture into a vigorously stirred solution of saturated

aqueous Na2​S2​O3​.
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Causality Insight: The thiosulfate reduces unreacted electrophilic I2​to water-soluble iodide

( I− ). A successful quench is visually validated when the dark brown/purple color of iodine

completely dissipates, leaving a pale yellow or colorless solution.

Isolation: Slowly add 2M HCl to the aqueous mixture until the pH reaches 3–4. The product,

3-iodo-1H-indazole-6-carboxylic acid, will precipitate as a solid.

Filtration: Collect the solid via vacuum filtration, wash thoroughly with distilled water to

remove residual DMF and inorganic salts, and dry under high vacuum.

Protocol B: Mild Iodination using N-Iodosuccinimide
(NIS)
For substrates with base-sensitive functional groups (e.g., if the carboxylic acid is protected as

an ester that might hydrolyze under KOH), NIS provides a milder, neutral-to-slightly-acidic

alternative[4].

Step-by-Step Procedure:

Preparation: Dissolve 1H-indazole-6-carboxylic acid (1.0 eq) in anhydrous DMF.

Reagent Addition: Add N-Iodosuccinimide (NIS, 1.2 - 1.5 eq) in one portion.

Heating: Heat the reaction mixture to 80 °C for 2–4 hours[4].

Workup: Cool to room temperature, quench with aqueous Na2​S2​O3​, and extract with Ethyl

Acetate (EtOAc). Wash the organic layer with brine, dry over Na2​SO4​, and concentrate

under reduced pressure.

Quantitative Data Presentation
To assist in route selection, the following table summarizes the operational metrics of both

methods.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://patents.google.com/patent/WO2022140169A1/en
https://patents.google.com/patent/WO2022140169A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11844498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Protocol A ( I2​/ KOH) Protocol B (NIS / Heat)

Primary Electrophile I2​ N-Iodosuccinimide (NIS)

Reagent Cost Low Moderate

Reaction Temperature 0 °C to 25 °C 80 °C

Regioselectivity (C3) Excellent Excellent

Scalability High (Multi-gram to Kilogram) Moderate (Gram scale)

Isolation Method Simple aqueous precipitation Liquid-liquid extraction

Functional Group Tolerance Poor for base-sensitive groups
Good for base-sensitive

groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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